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Introduction

Tellurium-128 (¹²⁸Te) is a naturally occurring isotope of tellurium with one of the longest known

half-lives of any radionuclide, estimated to be on the order of 10²⁴ years.[1][2] It undergoes a

rare form of radioactive decay known as double-beta decay (ββ), transforming into Xenon-128

(¹²⁸Xe).[3] The study of this decay is of significant interest in nuclear and particle physics,

particularly in the search for neutrinoless double-beta decay (0νββ). The observation of 0νββ

would prove that neutrinos are their own antiparticles (Majorana particles) and could provide

information on the neutrino mass scale.[4][5]

The immense half-life of ¹²⁸Te makes its measurement in a laboratory setting a considerable

challenge. It is impossible to observe the decay of a macroscopic sample over a human

timescale.[6] Therefore, two primary experimental strategies have been developed: indirect

measurement through geochemical analysis of ancient ores and direct counting experiments

using highly sensitive detectors in low-background environments.[7]

This document provides detailed application notes and protocols for both of these

methodologies, intended for researchers and scientists in relevant fields.

Method 1: The Geochemical Method
Application Note:
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The geochemical method is an indirect approach that leverages geological timescales. The

principle is to measure the accumulated quantity of the daughter nuclide, ¹²⁸Xe, within a

tellurium-bearing mineral of a known, ancient age. By quantifying the parent (¹²⁸Te) and

daughter (¹²⁸Xe) isotopes, the half-life can be calculated. This method has historically provided

the most precise values for the ¹²⁸Te half-life, often by determining the ratio of the half-lives of

¹²⁸Te and ¹³⁰Te.[7][8]

A critical assumption is that the mineral has retained all the xenon produced since its formation

and had no initial xenon contamination. Therefore, careful sample selection and analysis are

paramount to mitigate potential inaccuracies from gas loss or inherited xenon.[8]

Experimental Protocol:

Sample Selection:

Identify and procure ancient tellurium-bearing minerals (e.g., from bismuth telluride ores,

Bi₂Te₃) with ages on the order of gigayears (Gyr).[7]

The geological age of the mineral deposit must be determinable through independent

radiometric dating methods (e.g., U-Pb dating of associated minerals).

Select samples that show minimal signs of secondary geological events, such as heating,

which could have caused the loss of the gaseous xenon daughter product.[8]

Sample Preparation:

Crush and mill the mineral sample to a fine powder to facilitate the release of trapped

gases.

A sample of known mass is loaded into a high-vacuum furnace.

Gas Extraction and Purification:

Heat the sample in stages in the vacuum furnace to release trapped gases, including

xenon. The sample is heated above its melting point to ensure complete decomposition

and gas release.[7]
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The evolved gas is passed through a series of getters (e.g., Ti-Zr-Al alloys) and cold traps

to purify the xenon from other chemically active gases.[8]

Mass Spectrometry:

Introduce the purified noble gas fraction into a high-precision, static-vacuum mass

spectrometer.

Measure the isotopic composition of the extracted xenon. A key measurement is the

excess of ¹²⁸Xe and ¹³⁰Xe compared to their atmospheric abundances, which is attributed

to the double-beta decay of ¹²⁸Te and ¹³⁰Te, respectively.[7]

Separately, determine the concentration of tellurium in the mineral sample, for example, by

digesting a portion of the sample and analyzing it with Inductively Coupled Plasma Mass

Spectrometry (ICP-MS).

Half-Life Calculation:

The half-life (T₁/₂) is calculated using the standard radioactive decay formula, relating the

number of parent and daughter atoms and the age of the sample:

¹²⁸Xe* = ¹²⁸Te (e^(λt) - 1)

Where ¹²⁸Xe* is the number of radiogenic ¹²⁸Xe atoms, ¹²⁸Te is the number of ¹²⁸Te

atoms, t is the age of the mineral, and λ is the decay constant (λ = ln(2) / T₁/₂).

Given that λt << 1 for the extremely long half-life of ¹²⁸Te, the equation simplifies to:

T₁/₂ = t * (¹²⁸Te / ¹²⁸Xe*) * ln(2)

Method 2: Direct Counting Experiments
Application Note:

Direct counting experiments aim to observe the double-beta decay of ¹²⁸Te in real-time. This

requires detectors with extremely low intrinsic background radiation, excellent energy

resolution, and the ability to scale to large masses of the source isotope.[5] To shield against
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cosmic rays and other ambient radiation, these experiments are typically situated deep

underground.[9]

A common modern approach uses cryogenic bolometers, where the tellurium-containing

compound (e.g., tellurium dioxide, TeO₂) serves as both the source of the decay and the

detector itself.[5] An energy deposition from a decay event within the crystal results in a tiny,

measurable temperature increase. This technique offers high energy resolution, which is crucial

for distinguishing a potential neutrinoless double-beta decay signal from the continuous

spectrum of the two-neutrino double-beta decay.[10]

Experimental Protocol:

Detector and Source Preparation:

Synthesize high-purity tellurium dioxide (TeO₂) crystals. Natural tellurium can be used, as

it contains a significant fraction of ¹²⁸Te (approx. 31.7%).[11] For specific searches,

enrichment in ¹²⁸Te may be employed.

The crystals must have exceptional radiopurity to minimize internal background signals.

Attach a sensitive thermometer, such as a Neutron Transmutation Doped (NTD)

thermistor, to each crystal.

Cryogenic and Shielding Setup:

Assemble the TeO₂ crystal array within a structure made of ultra-low radioactivity materials

(e.g., oxygen-free high thermal conductivity copper).

Place the entire detector assembly inside a dilution refrigerator capable of cooling the

crystals to millikelvin temperatures (typically ~10 mK). At these temperatures, the heat

capacity of the crystals is very low, allowing a small energy deposition to cause a

measurable temperature rise.

Install the cryostat within a multi-layered shield. This typically includes:

An inner layer of ancient, low-radioactivity lead (Roman lead).
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An outer layer of modern, low-background lead.

A neutron shield (e.g., borated water or polyethylene).

An active muon veto system to tag and reject cosmic-ray muon events.

The entire experiment is housed in a deep underground laboratory (e.g., Laboratori

Nazionali del Gran Sasso) to reduce the cosmic-ray flux.[10]

Data Acquisition:

Cool the detector array to its operating temperature.

Calibrate the energy response of each crystal using gamma sources (e.g., ²³²Th).

Record the thermal pulses from the detectors over a long period (months to years). The

system continuously monitors the temperature of each crystal, and a pulse is registered

when an energy deposition event occurs.

Data Analysis and Half-Life Calculation:

Process the raw data to reconstruct the energy of each event.

Apply data quality cuts and anticoincidence cuts (rejecting events that trigger multiple

detectors simultaneously) to reduce background.

Generate an energy spectrum from the collected data. The two-neutrino double-beta

decay of ¹²⁸Te will produce a continuous spectrum with a Q-value (total energy released)

of approximately 866.7 keV.[7]

Perform a detailed background modeling of all known sources of radiation.

Fit the measured energy spectrum with the background model and the expected spectral

shape of the ¹²⁸Te decay.

The half-life (T₁/₂) is calculated from the number of observed decay events (N_events)

attributed to ¹²⁸Te:
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T₁/₂ = (N_atoms * t * ε * ln(2)) / N_events

Where N_atoms is the number of ¹²⁸Te atoms in the detector, t is the live measurement

time, and ε is the detection efficiency.

Data Presentation
Table 1: Selected Reported Half-Life Values for Tellurium-128

Experimental Method
Reported Half-Life (T₁/₂)
[years]

Reference

Geochemical (2.25 ± 0.05) x 10²⁴ [11]

Geochemical (7.7 ± 0.4) x 10²⁴ [12]

Direct Counting (CUORE) > 3.6 x 10²⁴ (90% C.I. limit) [10]

Geochemical (2.83 ± 0.30) x 10²¹ (for ¹³⁰Te) [13]

Note: There is a historical discrepancy in geochemical results. Direct counting experiments are

beginning to reach sensitivities that can test these values.[8][10]

Table 2: Isotopic Composition of Natural Tellurium

Isotope Natural Abundance (%) Stability

¹²⁰Te 0.09 Stable

¹²²Te 2.55 Stable

¹²³Te 0.89 Stable

¹²⁴Te 4.74 Stable

¹²⁵Te 7.07 Stable

¹²⁶Te 18.84 Stable

¹²⁸Te 31.74 Radioactive (ββ decay)

¹³⁰Te 34.08 Radioactive (ββ decay)
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Data sourced from various compilations.[11]

Visualizations

¹²⁸Te (Ground State, 0⁺)

¹²⁸I (Intermediate, 1⁺)
(Virtual State)

 β⁻ decay (virtual)

¹²⁸Xe (Ground State, 0⁺)

 β⁻ decay (virtual)

Click to download full resolution via product page

Caption: Double-beta decay scheme of ¹²⁸Te to ¹²⁸Xe.
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Caption: Workflow for the Geochemical Method.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1263586?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup (Underground Lab)

Data Acquisition & Analysis

Prepare TeO₂ Crystals
(Source & Detector)
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Install in Cryostat
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Caption: Workflow for the Direct Counting Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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